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Compound of Interest

Compound Name: GNE-955

Cat. No.: B15614057 Get Quote

For Immediate Use by Research, Scientific, and Drug Development Professionals

This guide provides essential safety and logistical information for the proper disposal of GNE-
955, a potent pan-Pim kinase inhibitor. Adherence to these procedures is critical for ensuring

the safety of laboratory personnel, preventing environmental contamination, and maintaining

regulatory compliance. As a potent, biologically active compound, all waste containing GNE-
955 must be treated as hazardous chemical waste.

Quantitative Data for Handling Potent Chemical
Compounds
The following table provides general quantitative recommendations for handling and disposing

of potent chemical compounds like GNE-955 in a laboratory setting. These are based on best

practices for chemical safety and waste management.
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Parameter Guideline Rationale

Waste Accumulation Time

Do not exceed 90 days for

large quantity generators or

180 days for small quantity

generators.[1]

Compliance with EPA

regulations for hazardous

waste storage.[1]

Liquid Waste pH

Neutralize to a pH between 6.0

and 8.0 before collection, if

chemically compatible with the

waste stream.

Minimizes reactivity and

corrosivity of the waste.

Solid Waste Container

Use a leak-proof, puncture-

resistant container with a

secure lid.[2]

Prevents spills and exposure

to solid waste.

Labeling

Label waste containers with

"Hazardous Waste," the full

chemical name ("GNE-955"),

and the date of accumulation.

[3]

Ensures proper identification

and handling of the waste.

Spill Cleanup

For spills less than 5 mL, use

an absorbent material and

decontaminate the area. For

larger spills, evacuate and

follow institutional emergency

procedures.[4]

Ensures a safe and effective

response to accidental

releases.

Experimental Protocol: Disposal of GNE-955
This protocol outlines the step-by-step procedure for the safe disposal of GNE-955 and

contaminated materials.

1. Personal Protective Equipment (PPE):

Wear appropriate PPE at all times, including a lab coat, safety goggles, and two pairs of

chemical-resistant gloves.[4][5][6]
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2. Waste Segregation:

At the point of generation, segregate all waste contaminated with GNE-955 from other waste

streams.[7] This includes:

Unused or expired GNE-955 powder.

Solutions containing GNE-955.

Contaminated labware (e.g., pipette tips, vials, weighing paper).

Contaminated PPE.

3. Waste Collection and Containment:

Solid Waste:

Collect all solid waste in a designated, leak-proof, and puncture-resistant container lined

with a heavy-duty plastic bag.[2]

The container must be clearly labeled as "Hazardous Waste - GNE-955".[3]

Liquid Waste:

Collect all liquid waste in a designated, shatter-resistant, and leak-proof container with a

secure screw-top cap.

The container must be clearly labeled as "Hazardous Waste - GNE-955" and should

indicate all components of the liquid waste.

Do not mix incompatible waste streams.

4. On-site Storage:

Store sealed hazardous waste containers in a designated, secure satellite accumulation area

within the laboratory.
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Ensure that the storage area is away from general lab traffic and that incompatible wastes

are segregated.

5. Disposal:

Arrange for the pickup and disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal

contractor.[8]

Complete all required documentation for waste pickup and disposal.

The final disposal method for this type of waste is typically high-temperature incineration.[9]

GNE-955 Mechanism of Action: Pim Kinase
Signaling Pathway
GNE-955 is a potent inhibitor of all three isoforms of the Pim kinase family (Pim-1, Pim-2, and

Pim-3).[10] These serine/threonine kinases are downstream of several cytokine and growth

factor signaling pathways, including the JAK/STAT and PI3K/AKT pathways.[11][12] Pim

kinases play a crucial role in cell survival, proliferation, and apoptosis by phosphorylating a

variety of downstream targets.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/pdf/Essential_Guide_to_the_Proper_Disposal_of_Hpk1_IN_10.pdf
https://www.benchchem.com/pdf/Safe_Disposal_of_KRAS_G12C_Inhibitors_A_Comprehensive_Guide_for_Laboratory_Personnel.pdf
https://www.benchchem.com/product/b15614057?utm_src=pdf-body
https://www.benchchem.com/product/b15614057?utm_src=pdf-body
https://www.bocsci.com/pim-kinase-signaling-pathway.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC4957637/
https://www.researchgate.net/figure/Mechanisms-regulating-Pim-levels-and-downstream-activation_fig1_269466962
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15614057?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Upstream Signaling

Pim Kinases (Target of GNE-955)

Downstream Cellular Processes

Cytokines / Growth Factors

Receptors

JAKs

STATs

Pim-1

Transcription

Pim-2

Transcription

Pim-3

Transcription

Cell Cycle ProgressionInhibition of Apoptosis Cell Proliferation

GNE-955

Inhibition Inhibition Inhibition

Click to download full resolution via product page

Caption: GNE-955 inhibits Pim kinases, blocking downstream signaling pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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